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Compound of Interest

Compound Name: Indium tribromide

Cat. No.: B085924 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic data

associated with the formation of Indium Tribromide (InBr₃). The information is compiled from

established chemical databases and literature, offering a core resource for professionals in

research and development.

Core Thermodynamic Data
The formation of Indium Tribromide from its constituent elements in their standard states is an

exothermic process, as indicated by the negative standard enthalpy of formation. The standard

state for Indium (In) is crystalline solid, and for Bromine (Br) is a diatomic liquid (Br₂). The

balanced chemical equation for the formation of one mole of solid Indium Tribromide is:

In(s) + 1.5 Br₂(l) → InBr₃(s)

The key thermodynamic parameters for this reaction at standard conditions (298.15 K and 1

bar) are summarized in the table below.
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Thermodynamic
Parameter

Symbol Value Units

Standard Enthalpy of

Formation
ΔfH⦵298 -428.9[1][2] kJ/mol

Standard Molar

Entropy
S⁰ 167 J/(mol·K)

Standard Gibbs Free

Energy of Formation

(Calculated)

ΔfG⦵298 -419.2 kJ/mol

Note: The Standard Gibbs Free Energy of Formation was calculated using the equation ΔG =

ΔH - TΔS, with T = 298.15 K. The entropy value was converted to kJ/(mol·K) for the calculation.

Experimental Protocols
While specific, detailed experimental protocols for the determination of thermodynamic data for

Indium Tribromide formation are often found in primary literature not readily accessible

through general searches, the established method for determining the enthalpy of formation for

such compounds is solution calorimetry.[3]

A general outline of the likely experimental procedure is as follows:

Calorimeter Calibration: The heat capacity of the calorimeter is determined by a standard

reaction with a known enthalpy change or by electrical calibration.

Dissolution of Reactants: A precisely weighed amount of pure indium metal is dissolved in a

suitable solvent (e.g., an acidic solution) within the calorimeter, and the heat change is

measured.

Dissolution of Product: A precisely weighed amount of solid Indium Tribromide is dissolved

in the same solvent system, and the corresponding heat change is measured.

Reaction of Bromine: The enthalpy change for the reaction of liquid bromine with the solvent

system is also determined.
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Hess's Law Application: By applying Hess's Law to the thermochemical cycle involving the

dissolution of reactants and products, the standard enthalpy of formation of Indium
Tribromide can be calculated.

The standard entropy is typically determined from heat capacity measurements at low

temperatures down to near absolute zero, often using adiabatic calorimetry.

Visualization of Thermodynamic Relationships
The following diagram illustrates the relationship between the key thermodynamic parameters

for the formation of Indium Tribromide.

Thermodynamic Cycle for InBr₃ Formation

In(s) + 1.5 Br₂(l)
(Reactants in Standard State)

InBr₃(s)
(Product in Standard State)

Spontaneous Formation

ΔfG⦵298 = -419.2 kJ/mol
(Gibbs Free Energy of Formation)

ΔfH⦵298 = -428.9 kJ/mol
(Enthalpy of Formation)

- TΔS

TΔS = -9.7 kJ/mol
(Entropy Contribution)

Click to download full resolution via product page

Figure 1: Relationship between Enthalpy, Entropy, and Gibbs Free Energy for the formation of
Indium Tribromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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